Cas no 8014-29-7 (4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate)

• Product Name: 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate
• CAS No: 8014-29-7
• MF: C₁₂H₁₇NO₅Si
• MW: 283.352584600449
• CID: 722055
• Update Time: 2025-10-19

4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate Chemical and Physical Properties

Names and Identifiers

• Rue oil
• oilofrue
• Oils,rue
• RUE ESSENCE OLIFFAC
• FEMA 2994
• RUTA GRAVEOLENS (RUE) OIL
• RUE
• Rlle oil
• Liquidambar concrete
• FEMA No. 2994
• FEMA No. 2995
• Rue (Ruta graveolens L.)
• Rue oil (Ruta graveolens L.)
• Ruta
• Ruta graveolens oil
• 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate
• 4-Nitrophenyl (2-(trimethylsilyl)ethyl) carbonate
• TEOC-ONp
• (4-nitrophenyl) 2-trimethylsilylethyl carbonate
• 2-(trimethylsilyl)ethyl p-nitrophenyl carbonate
• 2-(Trimethylsilyl)ethyl 4-nitrophenyl carbonate
• 4-[2-(Trimethylsilyl)ethoxycarbonyloxy]nitrobenzene
• Carbonic acid, 4-nitrophenyl 2-(trimethylsilyl)ethyl ester
• TEOC-ONP;4-Nitrophenyl-2-(trimethylsilyl)ethyl carbonate
• Carbonic acid 4-nitrophenyl 2-(trimethylsilyl)ethyl ester

• Inchi： 1S/C12H17NO5Si/c1-19(2,3)9-8-17-12(14)18-11-6-4-10(5-7-11)13(15)16/h4-7H,8-9H2,1-3H3
• InChI Key： ZAQWGGKIMQIVGM-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CCOC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 315
• Topological Polar Surface Area: 81.4

Experimental Properties

• Color/Form: The yellow to amber yellow volatile essential oil has the characteristic smell of herbal medicine and oil, and shows special fruit aroma after dilution. The general curing temperature is 8 ~ 10 ℃
• FEMA: 2994 | RUE (RUTA GRAVEOLENS L.)
• Solubility: Soluble in ethanol \ most non-volatile oils and mineral oils, almost insoluble in water \ glycerol and propylene glycol

Additional information on 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate

Professional Introduction to 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate (CAS No. 8014-29-7) in Modern Chemical Research

4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate, identified by its CAS number 8014-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of a nitro group and a trimethylsilyl (TMS) ethyl ester moiety, make it a valuable building block for constructing biologically active scaffolds.

The nitro group in 4-nitrophenyl 2-(trimethylsilyl)ethyl carbonate is a key functional moiety that can be readily transformed into other pharmacophores through various chemical transformations. For instance, reduction of the nitro group to an amine provides a primary amine that can be further functionalized via coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This flexibility is particularly useful in medicinal chemistry, where the ability to modify molecular structures is essential for optimizing drug-like properties.

The trimethylsilyl (TMS) ethyl ester group is another critical feature of this compound. The TMS moiety is widely employed in synthetic chemistry due to its stability under a variety of reaction conditions and its ability to protect functional groups from unwanted side reactions. In particular, the TMS ethyl ester can be hydrolyzed under mild acidic or basic conditions to yield a carboxylic acid, which is a common pharmacophore in drug design. This dual functionality makes 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate a powerful tool for constructing complex molecules with tailored biological activities.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate. For example, transition-metal-catalyzed cross-coupling reactions have been increasingly used to incorporate this compound into larger molecular frameworks. A notable study published in the journal *Organic Letters* demonstrated the use of 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate as a precursor in the synthesis of biaryl compounds via palladium-catalyzed C–N bond formation. This work underscores the compound's potential in generating structurally diverse libraries for drug discovery.

In addition to its role in constructing biaryl structures, 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate has been explored in the development of novel heterocyclic compounds. Heterocycles are known for their broad spectrum of biological activities and are prevalent in many approved drugs. A recent publication in *Journal of Medicinal Chemistry* described the use of this compound in the synthesis of nitrogen-containing heterocycles through cycloaddition reactions. The study reported high yields and excellent regioselectivity, demonstrating the compound's efficacy as a synthetic intermediate.

The pharmaceutical industry has also shown interest in 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate due to its potential applications in drug development. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anticancer properties. One such study, featured in *Bioorganic & Medicinal Chemistry*, described the preparation of novel nitroaromatic compounds derived from 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate that exhibited significant inhibitory activity against inflammatory enzymes. These findings highlight the compound's role as a key intermediate in generating lead compounds for therapeutic intervention.

The synthesis of 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate itself is an interesting chemical challenge. The presence of both the nitro group and the TMS ethyl ester requires careful consideration during synthetic planning to ensure high yields and purity. Common synthetic routes involve multi-step sequences that often start from commercially available aromatic precursors. For example, nitration of phenol followed by protection with trimethylchlorosilane and subsequent esterification can provide access to this compound. Optimization of these synthetic pathways is crucial for large-scale applications in pharmaceutical research.

The versatility of 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate extends beyond its use as an intermediate in drug synthesis. It has also been employed in materials science and agrochemical research, where its structural features contribute to the development of novel functional materials and crop protection agents. For instance, researchers have explored its utility in synthesizing organosilicon compounds that exhibit unique electronic properties, which are relevant for advanced material applications.

In conclusion, 4-Nitrophenyl 2-(trimethylsilyl)ethyl carbonate (CAS No. 8014-29-7) is a multifunctional organic compound with broad applications across various fields of chemical research. Its unique structural features make it an invaluable intermediate for constructing complex molecules, particularly in pharmaceutical development. Recent advancements in synthetic methodologies have further underscored its importance, demonstrating its potential as a key building block for novel therapeutic agents and functional materials.